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Compound of Interest

Compound Name: Melicopicine

Cat. No.: B191808

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise summary of the known physicochemical properties of
Melicopicine, an acridone alkaloid. Due to a lack of extensive research on its biological
activities, this document focuses on its molecular characteristics and presents hypothetical
frameworks for its potential investigation.

Physicochemical Data

The fundamental molecular properties of Melicopicine are well-established and summarized

below.
Property Value Source
Molecular Formula C18H19NOs [1][2]
Molecular Weight 329.35 g/mol [1][2]
1,2,3,4-tetramethoxy-10-
IUPAC Name
methylacridin-9-one
CAS Number 517-73-7

Hypothetical Experimental Workflow
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Given the limited publicly available data on the biological activities of Melicopicine, a general
experimental workflow for the isolation and preliminary screening of such a natural product is
proposed. This workflow is a standard approach in natural product drug discovery.
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Figure 1: Hypothetical Experimental Workflow for Melicopicine Investigation
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Figure 1: Hypothetical Experimental Workflow for Melicopicine Investigation.
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Hypothetical Signaling Pathway

Acridone alkaloids, the class of compounds to which Melicopicine belongs, have been
reported to exhibit various biological activities, including anti-inflammatory and cytotoxic effects.
A plausible, yet hypothetical, signaling pathway that could be investigated for Melicopicine,
based on the known actions of similar compounds, is the NF-kB signaling pathway. This
pathway is a key regulator of inflammation and cell survival.

Figure 2: Hypothetical NF-kB Signaling Pathway for Melicopicine.

Conclusion

Melicopicine is a defined chemical entity with a known molecular formula and weight.
However, a comprehensive review of publicly accessible scientific literature reveals a
significant gap in the understanding of its biological activities and mechanism of action. The
experimental workflow and signaling pathway presented herein are hypothetical and based on
general principles of natural product research and the known activities of related acridone
alkaloids. Further in vitro and in vivo studies are necessary to elucidate the pharmacological
profile of Melicopicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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